![molecular formula C19H21NO3S B5522043 ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B5522043.png)
ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Description
Ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H21NO3S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.12421471 g/mol and the complexity rating of the compound is 483. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial and Antioxidant Studies
Ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and related compounds have demonstrated significant potential in antimicrobial and antioxidant studies. For instance, certain synthesized compounds like ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates showed excellent antibacterial activity and remarkable antifungal properties. Additionally, some of these compounds manifested profound antioxidant potential, as evidenced by in vitro studies (Raghavendra et al., 2016).
Synthesis and Characterization
The compound has been a subject of interest in the synthesis and characterization of new chemical entities. A study involved the preparation of a new azo-Schiff base of this compound by reacting it with specific aldehydes. The structure was analyzed using various methods such as elemental analysis, IR, HNMR spectroscopy, and single crystal X-ray diffraction, highlighting its potential for further exploration in chemical research (Menati et al., 2020).
Antineoplastic Properties
Research into the antineoplastic properties of related compounds has been conducted. For example, ethyl 2-cyano-3,3-dimethyl-4-phenylbutanoate was cyclized to synthesize compounds which were then studied for their antineoplastic properties. This indicates a potential application of this class of compounds in cancer research (Markosyan et al., 2014).
Application as Disperse Dyes
The compound and its derivatives have also been studied for their application in the dye industry. Azo dyes synthesized from derivatives like 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile and ethyl-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate showed good coloration and fastness properties on polyester, indicating their potential use as disperse dyes in textile industries (Sabnis & Rangnekar, 1989).
Anticancer Activity
Further research into anticancer activity has been conducted using this compound as a building block for new heterocycles. The synthesized products were evaluated against the colon HCT-116 human cancer cell line, with some compounds displaying potent activity. This research contributes to the ongoing search for effective cancer treatments (Abdel-Motaal et al., 2020).
Properties
IUPAC Name |
ethyl 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3S/c1-4-23-19(22)16-14-6-5-7-15(14)24-18(16)20-17(21)13-9-8-11(2)12(3)10-13/h8-10H,4-7H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCSWZLAAVVFVNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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